Cas no 2034154-30-6 (1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride)

• Product Name: 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride
• CAS No: 2034154-30-6
• MF: C₁₀H₁₁ClN₂S
• MW: 226.725739717484
• CID: 5042406
• Update Time: 2025-11-01

1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride
• 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride

• Inchi： 1S/C10H10N2S.ClH/c11-7-8-3-1-5-12-10(8)9-4-2-6-13-9;/h1-6H,7,11H2;1H
• InChI Key： ZPRRBJJDUQZJIM-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1C1SC=CC=1)N.Cl

Additional information on 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride

Introduction to 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride (CAS No. 2034154-30-6)

1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride (CAS No. 2034154-30-6) is a meticulously designed compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its intricate structural framework, combines a thiophene ring with a pyridine moiety, linked through a methanamine group, and is further stabilized by dihydrochloride salts. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The thiophen-2-yl substituent plays a crucial role in the compound's overall pharmacological profile. Thiophenes are well-known for their ability to modulate biological pathways, particularly in the context of enzyme inhibition and receptor binding. In this compound, the thiophene ring is positioned strategically to interact with biological targets, enhancing its potential as an active pharmaceutical ingredient (API). The presence of the pyridin-3-yl group further contributes to its binding affinity, as pyridine derivatives are frequently employed in drug design due to their favorable interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to delve deeper into the interactions between 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride and its intended biological targets. These studies have highlighted the compound's ability to engage with proteins and enzymes in a highly specific manner, suggesting its potential for targeted therapy. For instance, preliminary docking studies indicate that this molecule may interact with enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.

The dihydrochloride salt form of this compound enhances its solubility and stability, which are critical factors in pharmaceutical formulations. Improved solubility ensures better bioavailability, while stability guarantees the compound's efficacy over time. These characteristics make 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride an attractive option for further development into a market-ready drug.

In the realm of drug discovery, the synthesis of heterocyclic compounds like 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride remains a cornerstone. The synthesis involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent innovations in synthetic methodologies have enabled chemists to streamline these processes, reducing costs and environmental impact while improving efficiency.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research suggests that molecules with similar structural motifs may exhibit activity against resistant strains of pathogens or contribute to the development of next-generation therapeutics. For example, studies on related compounds have shown promise in treating neurological disorders by modulating neurotransmitter receptors. Given these findings, 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride could serve as a foundation for developing treatments targeting similar conditions.

The pharmacokinetic properties of 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride are also under intense scrutiny. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies indicate that this compound exhibits favorable absorption rates and moderate metabolic clearance, suggesting it could be administered orally with reasonable bioavailability.

Furthermore, the safety profile of any potential therapeutic agent is paramount. Toxicological studies on 1-[2-(thiophen-2-yl)pyridin-3-yl]methanamine dihydrochloride have been conducted to assess its acute and chronic toxicity. Early results are promising, showing minimal adverse effects at tested doses. However, comprehensive toxicological evaluations are necessary before any clinical trials can be initiated.

The role of 1-[2-(thiophen-2-yli)]methanamine dihydrochloride in interdisciplinary research is also noteworthy. Its unique structure makes it a valuable tool for studying molecular interactions across multiple disciplines, including chemistry, biology, and pharmacology. Researchers utilize this compound as a scaffold to explore new chemical entities (NCEs) with enhanced therapeutic properties.

As the field of medicinal chemistry continues to evolve, compounds like 1-[2-(thiophen-yli)]methanamine dihydrochloride will play an increasingly important role in drug development pipelines. The integration of artificial intelligence (AI) and machine learning (ML) into molecular design has accelerated the discovery process significantly. These technologies enable researchers to predict biological activity more accurately and identify promising candidates much faster than traditional methods.

The future prospects for 1-[2-(thiophen-yli)]methanamine dihydrochloride are bright, with ongoing research aimed at elucidating its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. As more data becomes available regarding its efficacy and safety profiles, this compound could emerge as a key player in addressing some of today's most pressing medical challenges.